2-Formyl-2,3,4,5-tetrahydro-1H-2-benzazepine

• Molecular Formula: C11H13NO
• Molecular Weight: 175.23 g/mol
• IUPAC Name: 1,3,4,5-tetrahydro-2-benzazepine-2-carbaldehyde
• InChI: InChI=1S/C11H13NO/c13-9-12-7-3-6-10-4-1-2-5-11(10)8-12/h1-2,4-5,9H,3,6-8H2
• InChI Key: WOURKCIDLIOWNN-UHFFFAOYSA-N
• Canonical SMILES: C1CC2=CC=CC=C2CN(C1)C=O

Description

2-Formyl-2,3,4,5-tetrahydro-1H-2-benzazepine is a useful research compound. Its molecular formula is C11H13NO and its molecular weight is 175.23 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

Acetic anhydride (20 ml) was added dropwise to formic acid (60 ml) at room temperature and after the mixture was stirred for 30 minutes, a solution of 2,3,4,5-tetrahydro 1H-2-benzazepine (10.71 g, 72.75 mmol) in ethyl acetate (5 ml) was added dropwise at room temperature. This mixture was stirred for 3 hours, after which it was diluted with ice-water and extracted with ethyl acetate. The extract was washed successively with water, aqueous solution of potassium carbonate (K2CO3), and saturated NaCl/H2O and dried over MgSO4. The solvent was then distilled off under reduced pressure and the residue was purified by silica gel column chromatography (eluent: ethyl acetate) to provide the title compound (11.35 g) as colorless oil.